Cas no 2803758-58-7 (benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate)

• Product Name: benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate
• CAS No: 2803758-58-7
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 5605373
• PubChem ID: 165750789
• Update Time: 2025-06-10

benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl N-[[(2R)-1-(methylsulfonyl)-2-pyrrolidinyl]methyl]carbamate
• Carbamic acid, N-[[(2R)-1-(methylsulfonyl)-2-pyrrolidinyl]methyl]-, phenylmethyl ester
• benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate

• Inchi： 1S/C14H20N2O4S/c1-21(18,19)16-9-5-8-13(16)10-15-14(17)20-11-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3,(H,15,17)/t13-/m1/s1
• InChI Key： JGIDGHUEZQFDNE-CYBMUJFWSA-N
• SMILES： C1(COC(=O)NC[C@H]2CCCN2S(=O)(C)=O)C=CC=CC=1

Additional information on benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate

Benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate (CAS No. 2803758-58-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate (CAS No. 2803758-58-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a benzyl carbamate moiety linked to a chiral pyrrolidine ring substituted with a methanesulfonyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The structure of benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate is particularly noteworthy. The benzyl carbamate group is known for its ability to modulate the reactivity and stability of the molecule, while the chiral pyrrolidine ring provides a scaffold for the introduction of additional functional groups. The methanesulfonyl substituent adds further complexity, influencing the compound's solubility, lipophilicity, and overall pharmacokinetic profile. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutics.

In terms of synthesis, several methods have been reported in the literature for the preparation of benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate. One common approach involves the reaction of (2R)-1-methanesulfonylpyrrolidine-2-carbaldehyde with benzylamine, followed by carbamylation using phosgene or an equivalent reagent. This multi-step process requires careful control of reaction conditions to ensure high yields and stereoselectivity. Recent advancements in synthetic methodologies have also explored the use of catalytic systems and green chemistry principles to improve the efficiency and sustainability of the synthesis.

The biological activity of benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate has been extensively studied in various biological assays. Initial screening has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a promising candidate for further investigation. For instance, it has been reported to inhibit the activity of protein kinases, which are key targets in cancer therapy. Additionally, studies have demonstrated its potential as an inhibitor of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and disease states.

In clinical trials, preliminary data suggest that benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate may have therapeutic benefits in treating certain diseases. Preclinical studies have shown that it can effectively reduce tumor growth in animal models of cancer, while also demonstrating favorable pharmacokinetic properties such as good oral bioavailability and low toxicity. These findings have paved the way for further clinical evaluation, with ongoing Phase I trials aimed at assessing its safety and efficacy in human subjects.

The pharmacological profile of benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate is another area of active research. Studies have focused on understanding its mechanism of action at the molecular level, including its interactions with target proteins and signaling pathways. Computational models and molecular dynamics simulations have provided insights into how this compound binds to its targets and modulates their activity. These findings are crucial for optimizing its structure to enhance potency and selectivity.

In addition to its therapeutic applications, benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate has also found use as a tool compound in academic research. Its well-defined structure and known biological activities make it an ideal candidate for probing specific biological processes and validating new drug targets. Researchers have utilized this compound to study enzyme inhibition, receptor binding, and signal transduction pathways, contributing to a deeper understanding of these fundamental biological mechanisms.

The future prospects for benzyl N-{(2R)-1-methanesulfonylpyrrolidin-2-ylmethyl}carbamate are promising. Ongoing research is focused on optimizing its structure to improve its pharmacological properties and broaden its therapeutic applications. Advances in synthetic chemistry, computational modeling, and high-throughput screening technologies are expected to accelerate the development of this compound into a viable drug candidate. Additionally, collaborative efforts between academia and industry are likely to drive further innovation and bring this promising molecule closer to clinical use.